Cas no 2172040-31-0 (7-methylquinoline-8-carboxylic acid hydrochloride)

• Product Name: 7-methylquinoline-8-carboxylic acid hydrochloride
• CAS No: 2172040-31-0
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 6108112
• PubChem ID: 132354276
• Update Time: 2025-10-30

7-methylquinoline-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methylquinoline-8-carboxylic acid hydrochloride
• EN300-1272739
• Z3017773999
• starbld0048508
• 7-METHYLQUINOLINE-8-CARBOXYLIC ACID HCL
• 7-methylquinoline-8-carboxylic acid;hydrochloride
• 2172040-31-0
• AT25991

• Inchi： 1S/C11H9NO2.ClH/c1-7-4-5-8-3-2-6-12-10(8)9(7)11(13)14;/h2-6H,1H3,(H,13,14);1H
• InChI Key： OGBJVKYGOGSJNE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(C)C=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-methylquinoline-8-carboxylic acid hydrochloride

Recent Advances in the Study of 7-Methylquinoline-8-Carboxylic Acid Hydrochloride (CAS: 2172040-31-0)

7-Methylquinoline-8-carboxylic acid hydrochloride (CAS: 2172040-31-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound has been identified as a key building block in the synthesis of quinoline-based derivatives, which are known for their diverse pharmacological properties. Recent research has explored its utility in the development of antimicrobial, anticancer, and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-methylquinoline-8-carboxylic acid hydrochloride exhibit potent inhibitory activity against bacterial enzymes, suggesting its potential as a lead compound for antibiotic development.

In addition to its antimicrobial properties, 7-methylquinoline-8-carboxylic acid hydrochloride has shown promise in oncology research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain quinoline derivatives synthesized from this compound exhibited selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to the compound's ability to interfere with specific signaling pathways involved in cancer cell proliferation.

The synthesis of 7-methylquinoline-8-carboxylic acid hydrochloride has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in drug discovery. A recent publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact, addressing some of the challenges associated with its large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 7-methylquinoline-8-carboxylic acid hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's structural versatility and demonstrated biological activities make it a valuable candidate for continued investigation.

In conclusion, 7-methylquinoline-8-carboxylic acid hydrochloride (CAS: 2172040-31-0) represents a promising scaffold for the development of novel therapeutic agents. Recent research has underscored its potential in antimicrobial and anticancer applications, while advances in synthetic chemistry have improved its accessibility for further study. Future work should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.